Cas no 2229277-71-6 (O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2229277-71-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6480866
• PubChem ID: 165857870
• Update Time: 2025-05-30

O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine
• O-[2-(2,3-dimethylphenyl)-2-methylpropyl]hydroxylamine
• EN300-1807100
• 2229277-71-6

• Inchi： 1S/C12H19NO/c1-9-6-5-7-11(10(9)2)12(3,4)8-14-13/h5-7H,8,13H2,1-4H3
• InChI Key： UASGLKXEGMTMJS-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=C(C)C=1C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine

Introduction to O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229277-71-6)

The compound O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine, identified by the CAS number 2229277-71-6, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a hydroxylamine functional group combined with a dimethylphenyl substituent and a 2-methylpropyl chain creates a versatile scaffold that is of interest for synthetic modifications and biological evaluations.

In recent years, the exploration of hydroxylamine derivatives has been extensively studied for their roles in chemical synthesis and pharmacological activities. Hydroxylamine groups are known for their reactivity, which makes them valuable intermediates in the formation of more complex molecules. The specific arrangement of atoms in O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine not only contributes to its chemical diversity but also opens up possibilities for novel interactions with biological targets. This compound’s structure suggests potential utility in the synthesis of bioactive molecules, including those that may exhibit therapeutic effects.

The dimethylphenyl moiety in the molecule is particularly noteworthy, as it introduces steric and electronic properties that can influence the compound’s behavior in various chemical reactions. Dimethylphenyl groups are often found in pharmaceuticals due to their ability to modulate receptor binding and metabolic stability. When combined with the hydroxylamine group, this moiety may enhance the compound’s solubility and bioavailability, making it a promising candidate for further development.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structurally diverse compounds in drug discovery. The synthesis of O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine exemplifies this trend, as it represents a carefully designed molecule that balances complexity with functionality. The 2-methylpropyl chain further contributes to the compound’s overall shape and polarity, which can be tailored to optimize interactions with biological systems. Such features are critical in designing molecules that can effectively target specific pathways or receptors.

One of the most exciting aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmaceuticals. Hydroxylamine derivatives have been utilized in various synthetic pathways due to their ability to participate in nucleophilic substitutions and redox reactions. The structural elements present in O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine make it a versatile building block that could be modified to produce novel therapeutic agents. This flexibility is highly valued in drug development pipelines, where rapid and efficient synthesis of target compounds is essential.

Recent studies have also highlighted the importance of understanding the electronic properties of organic molecules in predicting their biological activity. The conjugation present in the dimethylphenyl ring can influence electron distribution throughout the molecule, which may affect how it interacts with biological targets such as enzymes or receptors. By studying compounds like O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine, researchers can gain insights into these electronic effects and develop strategies to optimize drug-like properties.

The hydroxylamine group itself is a key feature that warrants further investigation. This functional group has been implicated in various biological processes and has been explored for its potential as an antioxidant or prodrug moiety. In O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine, the hydroxylamine group is positioned strategically within the molecule, which may allow it to participate in specific interactions or transformations that are relevant to drug development.

In conclusion, O-2-(2,3-dimethylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229277-71-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the hydroxylamine group and the dimethylphenyl substituent, make it an attractive candidate for further study and development. As research continues to uncover new applications for hydroxylamine derivatives, compounds like this one will likely play an important role in advancing our understanding of medicinal chemistry and drug design.